Frequentin

• CAS No.: 29119-03-7
• Product Name: Frequentin
• Molecular Formula: C14H20O4
• Molecular Weight: 252.31 g/mol
• IUPAC Name: (1R,3R,4R)-6-[(1E,3E)-hepta-1,3-dienyl]-3,4-dihydroxy-2-oxocyclohexane-1-carbaldehyde
• Standard InChI: InChI=1S/C14H20O4/c1-2-3-4-5-6-7-10-8-12(16)14(18)13(17)11(10)9-15/h4-7,9-12,14,16,18H,2-3,8H2,1H3/b5-4+,7-6+/t10?,11-,12+,14+/m0/s1
• Standard InChIKey: MHZVWXOKIRZLCJ-YTXTXJHMSA-N
• Isomeric SMILES: CCC/C=C/C=C/C1C[C@H]([C@H](C(=O)[C@H]1C=O)O)O
• SMILES: CCCC=CC=CC1CC(C(C(=O)C1C=O)O)O
• Canonical SMILES: CCCC=CC=CC1CC(C(C(=O)C1C=O)O)O
• Appearance: Solid powder
• Description: Frequentin is an antibiotic originally isolated from P. frequentans that is active against bacteria (MICs = 300 and 200 µg/ml for S. aureus and B. subtilis, respectively) and fungi
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Frequentin
• Reference: 1: Zhang Y, Wang R, Song H, Huang G, Yi J, Zheng Y, Wang J, Chen L. Methylation of multiple genes as a candidate biomarker in non-small cell lung cancer. Cancer Lett. 2011 Apr 1;303(1):21-8. doi: 10.1016/j.canlet.2010.12.011. Epub 2011 Jan 20. PubMed PMID: 21255913.; 2: Yamaji K, Hashidoko Y, Fukushi Y, Tahara S. Chemical response of Picea glehnii seed-epiphytic Penicillium species to Pythium vexans under in vitro competitive conditions for mycelial growth. J Chem Ecol. 2005 Apr;31(4):805-17. PubMed PMID: 16124252.; 3: Peyvandi F, Lak M, Mannucci PM. Factor XI deficiency in Iranians: its clinical manifestations in comparison with those of classic hemophilia. Haematologica. 2002 May;87(5):512-4. PubMed PMID: 12010665.; 4: Moss MO. Reaction of 6-aminopenicillanic acid with frequentin. Experientia. 1964 Nov 15;20(11):605-6. PubMed PMID: 4955257.; 5: CURTIS PJ, DUNCANSON LA. A structural relationship between frequentin and palitantin. Biochem J. 1952 May;51(2):276-8. PubMed PMID: 14944587; PubMed Central PMCID: PMC1197835.; 6: CURTIS PJ, HEMMING HG, SMITH WK. Frequentin; an antibiotic produced by some strains of Penicillium frequentans Westling. Nature. 1951 Apr 7;167(4249):557-8. PubMed PMID: 14826842.
• PubChem Compound: 5461035
• Last Modified: Nov 11 2021